3-(3,4-Dimethylanilino)-1-thiophen-2-yl-1-propanone

• IUPAC Name: 3-(3,4-dimethylanilino)-1-thiophen-2-ylpropan-1-one
• InChI: InChI=1S/C15H17NOS/c1-11-5-6-13(10-12(11)2)16-8-7-14(17)15-4-3-9-18-15/h3-6,9-10,16H,7-8H2,1-2H3
• InChI Key: IPSGMVQTYVHYFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCCC(=O)C2=CC=CS2)C
• Molecular Formula: C15H17NOS
• DSSTOX Substance ID: DTXSID501328698
• Molecular Weight: 259.4 g/mol
• Solubility: 18.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 338988-74-2

Description

3-(3,4-dimethylanilino)-1-thiophen-2-yl-1-propanone is a methylbenzene.

Scientific Research Applications

Solar Cell Applications

3-(3,4-Dimethylanilino)-1-thiophen-2-yl-1-propanone and related compounds have been explored for their potential applications in solar cells. A study by Kim et al. (2006) detailed the synthesis of novel organic sensitizers for solar cell applications, where compounds with thiophene units showed high efficiency in photon to current conversion.

Photostabilization in Polymers

Research by Balakit et al. (2015) demonstrated that thiophene derivatives, closely related to this compound, could enhance the photostabilization of polyvinyl chloride (PVC) films. These materials significantly reduced the rate of photodegradation in PVC.

DNA Interaction Studies

In a study by Istanbullu et al. (2017), derivatives of this compound were used to investigate their interaction with fish sperm DNA. The study employed electrochemical methods to analyze the interaction, revealing potential applications in DNA-targeted therapies or diagnostics.

Antimicrobial Evaluations

The work of Talupur et al. (2021) involved synthesizing derivatives of this compound for antimicrobial evaluations. The compounds were tested for their efficacy against various microbes, indicating potential applications in developing new antimicrobial agents.

Photocyclization Studies

A study by Uchida et al. (1998) explored the photocyclization of maleimide derivatives with thiophene units. The research highlighted the effects of the thiophene ring's substitution position on absorption bands and reactivities, which is relevant to the properties of this compound.

Mechanism of Action

3,4-Dimethylaniline has been reported to interact with Nicotinate-nucleotide–dimethylbenzimidazole phosphoribosyltransferase.

Safety and Hazards

3,4-Dimethylaniline is classified as a combustible liquid. It is toxic if swallowed, in contact with skin, or if inhaled. It is suspected of causing cancer and is toxic to aquatic life with long-lasting effects.